(S)-4-Amino-5-(benzyloxy)-5-oxopentanoic acid

• IUPAC Name: (4S)-4-amino-5-oxo-5-phenylmethoxypentanoic acid
• InChI: InChI=1S/C12H15NO4/c13-10(6-7-11(14)15)12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,15)/t10-/m0/s1
• InChI Key: HFZKKJHBHCZXTQ-JTQLQIEISA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C(CCC(=O)O)N
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)[C@H](CCC(=O)O)N
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• CAS RN: 13030-09-6

Description

• Storage Conditions : Keep in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Isotopic Labeling and Biosynthesis Studies

One study focused on the preparation of isotopomers of 5-amino-4-oxopentanoic acid, a precursor in the biosynthesis of biologically active porphyrins. These compounds play a crucial role in processes like photosynthesis and oxygen transport. The research provides a scheme for preparing isotopomers in high yield, which can be essential for tracing metabolic pathways and studying enzyme mechanisms (P. B. Shrestha‐Dawadi & J. Lugtenburg, 2003).

Enzyme Inhibition and Mechanistic Studies

Another application involves the study of (R)-2-Benzyl-5-cyano-4-oxopentanoic acid as a mechanism-based inactivator for the zinc protease carboxypeptidase A. This research is pivotal for understanding enzyme inhibition and could inform the development of therapeutic agents targeting proteases involved in disease processes (S. Mobashery et al., 1990).

Synthesis and Kinetic Evaluation

Further research into the synthesis and kinetic evaluation of optical 2-benzyl-5-hydroxy-4-oxopentanoic acids against carboxypeptidase A sheds light on the compound's binding affinity and inhibitory activity. Understanding these interactions is crucial for designing inhibitors that could serve as drugs (Shou-Feng Wang et al., 2010).

Chromogenic Amino Acid for HIV-Protease Assay

The compound has also been used in the development of chromogenic protease substrates for detecting HIV-protease activity. This application is significant for developing diagnostic tools and studying the viral protease's mechanism of action (Fabrizio Badalassi et al., 2002).

Synthesis and Electrosynthesis

Research on the electrosynthesis of 5-amino-4-oxopentanoic acid hydrochloride demonstrates the compound's role in synthetic organic chemistry, offering a route to produce amino acids with potential pharmaceutical applications (A. Konarev et al., 2007).

Mechanism of Action

Target of Action

As a derivative of glutamic acid, it may interact with the same cellular components as glutamic acid, such as glutamate receptors or enzymes involved in glutamate metabolism .

Mode of Action

It is known that amino acids and their derivatives can influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage . These effects suggest that H-Glu-OBzl may interact with its targets to modulate these processes.

Biochemical Pathways

Given its structural similarity to glutamic acid, it may be involved in similar biochemical pathways, such as the glutamate-glutamine cycle or the synthesis and degradation of proteins .

Pharmacokinetics

Its metabolism and excretion would depend on its chemical structure and the specific enzymes present in the body .

Result of Action

Given its potential role in influencing the secretion of anabolic hormones and preventing exercise-induced muscle damage, it may have effects at the cellular level, such as promoting protein synthesis or protecting cells from damage .

Action Environment

The action, efficacy, and stability of H-Glu-OBzl may be influenced by various environmental factors. For example, the pH of the environment could affect its stability, while the presence of specific enzymes could influence its metabolism